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Compound of Interest

Compound Name: Torin 2

Cat. No.: B611424

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Torin 2. It offers procedural guidance for safe
handling, storage, and disposal of this potent and selective mTOR inhibitor.

Hazard Identification and Personal Protective
Equipment (PPE)

Torin 2 is classified as a hazardous substance. Adherence to strict safety protocols is essential
to mitigate risks.[1][2]

Hazard Classification:

Acute Oral Toxicity: Harmful if swallowed.[1][2]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]
Recommended Personal Protective Equipment (PPE):

To ensure personal safety, the following PPE is mandatory when handling Torin 2:
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PPE Category Item Specifications

Must be worn at all times to

o protect from splashes. A face
] Safety glasses with side )
Eye and Face Protection ) shield may be necessary for
shields or goggles N
larger quantities or when there

is a significant splash risk.

Nitrile or neoprene gloves are

suitable.[3] Always inspect
Hand Protection Chemical-resistant gloves gloves for integrity before use

and wash hands thoroughly

after handling.

A standard lab coat should be
Body Protection Laboratory coat worn to protect against skin
contact.

Work in a chemical fume hood
to avoid inhalation of dust or
) ) ) ) aerosols.[2] If a fume hood is
Respiratory Protection Use in a well-ventilated area )
not available, a NIOSH-
approved respirator may be

required.

Safe Handling and Storage

Proper handling and storage procedures are critical to maintain the integrity of Torin 2 and
ensure a safe laboratory environment.

Operational Plan:
e Preparation of Stock Solutions:
o Torin 2 is typically supplied as a lyophilized powder.[4]

o To prepare a 5 mM stock solution, reconstitute 5 mg of Torin 2 in 2.31 ml of DMSO.[4]
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o It may be necessary to vortex and/or heat the solution to 37°C to ensure complete
dissolution.[4]

o Working Concentrations:

o Working concentrations can vary depending on the specific experiment but are typically in
the range of 10-1,000 nM for 1-24 hours.[4]

e General Handling:
o Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]
o Do not eat, drink, or smoke when using this product.[2]
o Wash hands thoroughly after handling.[2]

Storage Conditions:

Form Storage Temperature Stability

Lyophilized Powder -20°C, desiccated 24 months[4]

Use within 3 months to prevent

loss of potency.[4] Aliquot to

In Solution (DMSO) -20°C ) )
avoid multiple freeze/thaw
cycles.[4]

In Solvent -80°C 1 year[2][5]

In Solvent -20°C 6 months[2][5]

Accidental Release and Disposal Plan

In the event of a spill or at the end of its use, proper procedures must be followed.
Accidental Release Measures:

e Ensure adequate ventilation.[6]
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o Wear full personal protective equipment, including respiratory protection, gloves, and eye

protection.[2]

o Contain the spill: Prevent further leakage or spillage if it is safe to do so.[6]

o Clean-up: For solid spills, carefully sweep up the material and place it in a designated,

labeled waste container. For liquid spills, absorb with an inert material (e.g., vermiculite,

sand, or earth) and place in a suitable container for disposal.[2]

» Decontaminate the area: Clean the spill area thoroughly.

Disposal Plan:

» Dispose of waste in accordance with local, state, and federal regulations.[1][6]

» Do not dispose of with household garbage or allow the product to reach the sewage system.

[1]

Physicochemical and Pharmacokinetic Data

The following tables summarize key quantitative data for Torin 2.

Physicochemical Properties:

Property

Value

Molecular Weight

432.4 g/mol [4]

Molecular Formula

C24H15F3N4O[4]

Purity

>989%([4]

CAS Number

1223001-51-1[1]

Pharmacokinetic and Potency Data:
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Parameter Value Cell Line/System

MTOR ICso 0.25nM p53-/- MEFS[7]

PI3K 1Cso 200 NM p53-/-/mLST8-/- MEFs or PC3
cells[4][7]

ATM ECso 28 nM PC3 cells[7][8]

ATR ECso 35 nM PC3 cells[7][8]

DNA-PK ECso 118 nM PC3 cells[7][8]

Bioavailability (mouse) 51%][7] Male Swiss albino mice

Half-life (mouse) 0.72 hours[7] Male Swiss albino mice

Experimental Protocols and Signaling Pathways

Experimental Protocol: Western Blot Analysis of mMTORCL1 Signaling

This protocol is a standard method to assess the inhibitory effect of Torin 2 on the mTORC1
pathway.

e Cell Culture: Plate MCF7 cells and allow them to adhere.
e Serum Starvation: Serum-starve the cells overnight to reduce basal mTOR signaling.

» Torin 2 Pretreatment: Treat the cells with varying concentrations of Torin 2 (e.g., as
indicated in the specific experiment) for 1 hour.[4]

» Stimulation: Stimulate the cells with a growth factor such as hiIGF-1 (100 ng/ml) for 10
minutes to activate the mTOR pathway.[4]

e Cell Lysis: Lyse the cells to extract proteins.

o Western Blotting: Perform western blot analysis using antibodies against phosphorylated and
total forms of mMTORC1 downstream targets, such as p70 S6 Kinase (Thr389) and S6
Ribosomal Protein (Ser235/236).[4]
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Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the mTOR signaling pathway and a general experimental
workflow for handling Torin 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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torin-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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